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Compound of Interest

Compound Name: gamma-Muurolene

Cat. No.: B1253906

Disclaimer: A specific Safety Data Sheet (SDS) for gamma-Muurolene containing detailed
disposal instructions was not readily available. The following guidance is based on general
principles for the disposal of laboratory chemicals with similar physical and chemical properties,
including potential flammability and environmental hazards. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific protocols and to
comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of
gamma-Muurolene in a laboratory setting. Adherence to these procedures is critical for
ensuring the safety of laboratory personnel and minimizing environmental impact.

Summary of Known Quantitative Data

The following table summarizes the available physical and chemical data for gamma-
Muurolene. This information is crucial for assessing its potential hazards and determining the
appropriate disposal route.
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Property Value Source
CAS Number 30021-74-0 [LI21[31[415106117]
Molecular Formula CisHza [1][2][6]
Molecular Weight 204.35 g/mol [11[2]

- _ 271.00 to 272.00 °C @ 760.00
Boiling Point [4]

mm Hg

Flash Point 224.00 °F (106.67 °C) [4]

0.010000 mmHg @ 25.00 °C
Vapor Pressure , [4]
(estimated)

- 0.05378 mg/L @ 25 °C
Solubility in Water . [4]
(estimated)

Experimental Protocols: Step-by-Step Disposal
Procedure

The proper disposal of gamma-Muurolene, like any laboratory chemical, begins with waste
identification and segregation at the point of generation.[8]

Step 1: Waste Characterization and Segregation

o Treat as Hazardous Waste: In the absence of a definitive SDS, treat all gamma-Muurolene
waste as hazardous.[9] This includes unused or unwanted pure gamma-Muurolene,
solutions containing gamma-Muurolene, and any materials contaminated with it (e.g.,
pipette tips, gloves, absorbent materials).

e Segregate Waste Streams:

o Non-Halogenated Solvent Waste: Collect liquid gamma-Muurolene waste in a designated
"Non-Halogenated Flammable Liquid Waste" container.[8] Do not mix with halogenated
solvents, as this significantly increases disposal costs and complexity.[8]
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o Solid Waste: Collect contaminated solid waste (e.g., absorbent pads, gloves) in a
separate, clearly labeled container for solid chemical waste.[10]

Step 2: Container Selection and Labeling
o Use Appropriate Containers:

o For liquid waste, use a chemically resistant container with a secure, tight-fitting lid.[11]
Glass or polyethylene containers are generally suitable for flammable organic compounds.
[10]

o Ensure the container is in good condition and not leaking.[8]
o Label Containers Clearly:

o Label the waste container with "Hazardous Waste" and the full chemical name "gamma-
Muurolene."[9] Do not use abbreviations.

o Indicate the approximate concentration or percentage of gamma-Muurolene in the waste.
o Include the date when the first waste was added to the container.[11]
Step 3: Safe Storage in a Satellite Accumulation Area (SAA)

o Designated Storage Area: Store waste containers in a designated Satellite Accumulation
Area (SAA) within the laboratory, at or near the point of generation.[11]

e Secondary Containment: Place liquid waste containers in secondary containment (e.g., a
chemical-resistant tray or tub) to contain any potential leaks or spills.

e Segregation of Incompatibles: Store the gamma-Muurolene waste away from incompatible

chemicals, particularly strong oxidizing agents.

o Keep Containers Closed: Waste containers must be kept securely closed at all times, except
when adding waste.[10][11]

Step 4: Waste Disposal Request and Pickup
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» Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (consult your institution's policy, often 90 days), arrange for pickup by your
institution's EHS department or a licensed hazardous waste disposal contractor.[11]

e Do Not Dispose Down the Drain: As a flammable and likely environmentally hazardous
substance, gamma-Muurolene must not be poured down the sink.[11]

o Do Not Evaporate in a Fume Hood: Evaporation is not an acceptable method of disposal for
flammable liquids.[9]

Step 5: Spill and Emergency Procedures

e Immediate Action: In case of a spill, immediately alert personnel in the area and evacuate if
necessary.

» Control Ignition Sources: Given its flammaubility, eliminate all potential ignition sources.[12]

e Containment and Cleanup: For small spills, use a spill kit with non-flammable absorbent
materials (e.g., vermiculite, sand) to contain and absorb the liquid.[12] Place the absorbed
material in a sealed container and dispose of it as hazardous solid waste.[12]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a lab coat, when handling gamma-Muurolene and
its waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
gamma-Muurolene waste in a laboratory setting.
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gamma-Muurolene Disposal Workflow
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Caption: Workflow for the safe disposal of gamma-Muurolene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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